Cas no 653569-79-0 (Pentanoic acid, 5-hydroxy-4-iodo-)

• Product name: Pentanoic acid, 5-hydroxy-4-iodo-
• CAS No: 653569-79-0
• MF: C₅H₉O₃I
• MW: 244.02716
• CID: 400575
• PubChem ID: 71376145

Pentanoic acid, 5-hydroxy-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-hydroxy-4-iodo-
• 5-hydroxy-4-iodopentanoic acid
• DTXSID70798861
• 653569-79-0

• Inchi： InChI=1S/C5H9IO3/c6-4(3-7)1-2-5(8)9/h4,7H,1-3H2,(H,8,9)
• InChI Key： VXOLTZGMXNAWCT-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)C(CO)I

Computed Properties

• Exact Mass: 243.95917
• Monoisotopic Mass: 243.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 57.53